Cas no 1806875-24-0 (4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1806875-24-0
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4874676
• Update Time: 2025-10-24

4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5ClF5NO/c9-5-3(2-16)6(7(10)11)15-1-4(5)8(12,13)14/h1,7,16H,2H2
• InChI Key： IKTYYOVWMNCACZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CN=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol

4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol: A Comprehensive Overview

The compound 4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol, identified by the CAS number 1806875-24-0, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile functionalities. The presence of multiple substituents, including a chloro group, a difluoromethyl group, and a trifluoromethyl group, along with the hydroxymethane substituent at position 3, makes this molecule particularly interesting for both academic research and industrial applications.

The structural complexity of this compound is reflected in its IUPAC name: 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol. The pyridine ring serves as the central framework, with substituents at positions 2, 3, 4, and 5. The chloro group at position 4 contributes to the molecule's electronic properties, while the difluoromethyl and trifluoromethyl groups at positions 2 and 5, respectively, introduce fluorine atoms that enhance the molecule's stability and reactivity. The hydroxymethane group at position 3 adds a hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its role as a precursor in the synthesis of novel pesticides and herbicides. The presence of multiple electronegative substituents makes this compound an excellent candidate for modifying the electronic properties of agrochemicals, thereby improving their efficacy and selectivity. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit enhanced activity against specific pests without adversely affecting non-target organisms.

In addition to its agricultural applications, this compound has shown promise in the pharmaceutical industry. Its unique structure allows for the development of drug candidates with improved pharmacokinetic profiles. A recent investigation in the European Journal of Medicinal Chemistry reported that analogs of this compound possess potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. The trifluoromethyl group, in particular, has been identified as a key contributor to the molecule's bioactivity due to its ability to modulate protein-ligand interactions.

The synthesis of 4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl and trifluoromethyl groups onto the pyridine ring. This method not only ensures high yields but also minimizes environmental impact by reducing waste generation.

The environmental impact of this compound is another area of active research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. According to findings published in Environmental Science & Technology, this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes. Furthermore, toxicity assays indicate that it poses minimal risk to non-target species when used within recommended concentrations.

In conclusion, CAS No. 1806875-24-0, or 4-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol, represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure enables innovative solutions in agriculture and medicine while maintaining environmental compatibility. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry.